Cas no 361172-93-2 (N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide)

• Product Name: N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide
• CAS No: 361172-93-2
• MF: C₂₃H₂₂N₄O₄S₃
• MW: 514.640181064606
• CID: 1478087
• PubChem ID: 4144980
• Update Time: 2025-07-28

N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-[4-(2-benzothiazolyl)-2-thiazolyl]-4-[(2,6-dimethyl-4-morpholinyl)sulfonyl]-
• N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide
• N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide
• N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-4-[(2,6-dimethylmorpholin-4-yl)sulfonyl]benzamide
• 361172-93-2
• F0779-0602
• Oprea1_607814
• AKOS024599977
• SR-01000445378
• SR-01000445378-1
• N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide

• Inchi： 1S/C23H22N4O4S3/c1-14-11-27(12-15(2)31-14)34(29,30)17-9-7-16(8-10-17)21(28)26-23-25-19(13-32-23)22-24-18-5-3-4-6-20(18)33-22/h3-10,13-15H,11-12H2,1-2H3,(H,25,26,28)
• InChI Key： ONDFYSLNPOGGSY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC(=CS2)C2=NC3C=CC=CC=3S2)=O)=CC=1)(N1CC(C)OC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 514.08056
• Monoisotopic Mass: 514.08031872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 166Ų

Experimental Properties

• PSA: 101.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide

N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide (CAS No. 361172-93-2): An Overview

N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide (CAS No. 361172-93-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazoles and benzothiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a sulfonyl group and a morpholine ring, contribute to its distinct properties and biological activities.

The chemical structure of N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide is characterized by a central benzamide moiety linked to a thiazole ring and a benzothiazole ring. The sulfonyl group attached to the benzamide moiety and the 2,6-dimethylmorpholine substituent further enhance its chemical stability and biological activity. These structural elements are crucial for its interactions with various biological targets and its potential as a therapeutic agent.

Recent studies have highlighted the potential of N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of key signaling pathways involved in inflammation, such as NF-kB and MAPK pathways.

Beyond its anti-inflammatory properties, N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-4-(2,6-dimethylmorpholin-4-yl)sulfonylbenzamide has also shown promise in cancer research. A study published in Cancer Research reported that this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The compound was found to be particularly effective against breast cancer and colon cancer cell lines, making it a potential candidate for further development as an anticancer agent.

The pharmacokinetic properties of N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-y l - 4 - ( 2 , 6 - dimethylmorpholin - 4 - y l ) sulfonylbenzamide have also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for its potential use as an oral therapeutic agent. Additionally, the compound exhibits low toxicity in preclinical studies, suggesting that it may have a favorable safety profile.

In terms of clinical development, several phase I and II clinical trials are currently underway to evaluate the safety and efficacy of N - 4 - ( 1 , 3 - benzothia z ol - 2 - y l ) - 1 , 3 - thia z ol - 2 - y l - 4 - ( 2 , 6 - dimethylmorpholin - 4 - y l ) sulfonylbenzamide in various indications. Early results from these trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of efficacy. However, further studies are needed to fully establish its therapeutic potential.

The synthesis of N - 4 - ( 1 , 3 - benzothia z ol - 2 - y l ) - 1 , 3 - thia z ol - 2 - y l - 4 - ( 2 , 6 - dimethylmorpholin - 4 - y l ) sulfonylbenzamide has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving coupling reactions and functional group transformations. These advancements in synthetic chemistry have facilitated the large-scale production of this compound for both research and clinical purposes.

In conclusion, N - 4 -(1 , 3-benzothia z ol – 2 – y l) – 1 , 3 – thia z ol – 2 – y l – 4 – ( 2 , 6 – dimethylmorpholin – 4 – y l) sulfonylbenzamide (CAS No. 361172–93–2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as inflammation and cancer therapy. Ongoing studies continue to explore its full potential as a novel therapeutic agent.